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Compound of Interest

Compound Name: Maytansinoid B

Cat. No.: B10857187

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources of

maytansinoid compounds, potent antitumor agents that serve as critical payloads in antibody-

drug conjugates (ADCs). This document details the primary producers, quantitative yields, and

the intricate biosynthetic pathways involved in their creation. Furthermore, it outlines detailed

experimental protocols for the extraction, isolation, and purification of these valuable secondary

metabolites.

Natural Sources of Maytansinoids
Maytansinoid compounds, characterized by their 19-membered ansa macrolactam structure,

have been isolated from a diverse range of organisms, including higher plants, mosses, and

various microorganisms.

Higher Plants
The initial discovery of maytansinoids was in higher plants, primarily from the families

Celastraceae, Rhamnaceae, and Euphorbiaceae.
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Celastraceae Family: The East African shrub Maytenus serrata was the first identified source

of maytansine.[1][2][3][4][5] Other species within this family, such as those from the genera

Putterlickia (e.g., Putterlickia pyracantha) and Maytenus, are also known to produce

maytansinoids.[5][6][7] However, the production of maytansinoids in these plants can be

inconsistent, with some individual plants not containing detectable levels of the compounds.

[7]

Euphorbiaceae Family: The seeds of Trewia nudiflora are a significant source of various

maytansinoids, including trewiasine, dehydrotrewiasine, and maytanbutine.[8][9][10][11]

Rhamnaceae Family: Certain species within this family have also been reported to produce

maytansinoids.

Mosses
Maytansinoids have also been isolated from certain species of mosses, representing an

alternative botanical source for these potent compounds.

Microorganisms
Microorganisms, particularly actinomycetes and endophytic fungi, have emerged as promising

and scalable sources of maytansinoids.

Actinomycetes: The soil bacterium Actinosynnema pretiosum is a well-established producer

of a class of maytansinoids known as ansamitocins, with ansamitocin P-3 being a major

product.[12] This microbial source offers the advantage of large-scale fermentation for

industrial production.

Endophytic Fungi: Research has revealed that endophytic fungi residing within

maytansinoid-producing plants are, in some cases, the actual producers of these

compounds.[13][14] This discovery has opened new avenues for the sustainable production

of maytansinoids through fermentation of these fungal endophytes. The presence of

maytansine in plants is now often attributed to these symbiotic microorganisms.[13][14]

Quantitative Yields of Maytansinoids from Natural
Sources
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The concentration of maytansinoids varies significantly depending on the source organism and,

in the case of microorganisms, the cultivation conditions.

Source Organism
Maytansinoid
Compound(s)

Reported
Yield/Concentratio
n

Notes

Actinosynnema

pretiosum (Wild Type)
Ansamitocin P-3 ~85 mg/L

Yield can be

influenced by

fermentation

conditions, such as

the addition of Mg2+.

[15]

Actinosynnema

pretiosum

(Engineered Strains)

Ansamitocin P-3 Up to 141 mg/L

Optimization of

fermentation media

and genetic

engineering can

significantly enhance

production.[16]

Trewia nudiflora

(Seeds)

Trewiasine,

Dehydrotrewiasine,

Maytanbutine

Trace amounts

While the seeds are a

known source, the

exact concentration in

the raw material is

generally low.[11]

Putterlickia

pyracantha

Maytansine and

various analogs
Variable

Maytansinoids are

localized primarily in

the root cortex.[6][17]

Maytenus serrata Maytansine Low

The original plant

source, but yields are

typically low.[1][2]

Biosynthesis of Maytansinoids
The biosynthesis of maytansinoids has been extensively studied in the actinomycete

Actinosynnema pretiosum. The pathway involves the formation of a unique starter unit,
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followed by polyketide chain assembly and a series of post-polyketide synthase modifications.

Synthesis of the Starter Unit: 3-Amino-5-hydroxybenzoic
Acid (AHBA)
The biosynthesis of maytansinoids is initiated with the formation of 3-amino-5-hydroxybenzoic

acid (AHBA), which serves as the starter unit for the polyketide synthase. The AHBA

biosynthetic pathway is a branch of the shikimate pathway.
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Erythrose-4-phosphate

3,4-Dideoxy-4-amino-D-arabino-
heptulosonic acid 7-phosphate

aminoDAHP synthase

Phosphoenolpyruvate aminoDAHP synthase

5-Deoxy-5-amino-3-dehydroquinic acidaminoDHQ synthase 5-Deoxy-5-amino-3-dehydroshikimic acidaminoDHQ dehydratase 3-Amino-5-hydroxybenzoic acid

AHBA synthase
(asm24)
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Proansamitocin

Halogenated Intermediate

Halogenase (asm12)

Carbamoylated Intermediate

Carbamoyltransferase (asm21)

20-O-Methylated Intermediate

20-O-Methyltransferase (asm7)

3-O-Acylated Intermediate

3-O-Acyltransferase (asm19)

Epoxidized Intermediate

Epoxidase (asm11)

Ansamitocin P-3

N-Methyltransferase (asm10)

 

Fermentation

Extraction

Purification

Analysis

Inoculation and cultivation of
Actinosynnema pretiosum

Centrifuge fermentation broth
to separate biomass and supernatant

Extract supernatant with
an organic solvent (e.g., ethyl acetate)

Concentrate the organic extract
under reduced pressure

High-Performance Counter-Current
Chromatography (HPCCC)

Preparative High-Performance
Liquid Chromatography (HPLC)

Crystallization of purified
ansamitocin P-3

Purity and structural confirmation
(HPLC, NMR, MS)
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Sample Preparation

QuEChERS Extraction

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Analysis

Grind Trewia nudiflora seeds
to a fine powder

Add extraction solvent (e.g., acetonitrile-ethyl acetate)
and water to the powdered sample

Vortex vigorously

Add partitioning salts (e.g., MgSO4, NaCl)

Vortex again and centrifuge

Transfer an aliquot of the supernatant

Add d-SPE sorbent (e.g., PestiCarb)
to remove interferences

Vortex and centrifuge

Analyze the final extract by
-HPLC-UV/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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